WAY200070
WAY200070
WAY200070 is a selective ERβ receptor agonist that displays 68-fold selectivity over ERα (EC50 values are 2 and 155 nM for ERβ and ERα respectively). WAY200070 displays antianxiolytic and antidepressive effects in vivo.
Brand Name:
Vulcanchem
CAS No.:
440122-66-7
VCID:
VC0547103
InChI:
InChI=1S/C13H8BrNO3/c14-10-5-9(17)6-11-12(10)18-13(15-11)7-1-3-8(16)4-2-7/h1-6,15,17H
SMILES:
C1=CC(=O)C=CC1=C2NC3=C(O2)C(=CC(=C3)O)Br
Molecular Formula:
C13H8BrNO3
Molecular Weight:
306.11 g/mol
WAY200070
CAS No.: 440122-66-7
Inhibitors
VCID: VC0547103
Molecular Formula: C13H8BrNO3
Molecular Weight: 306.11 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 440122-66-7 |
|---|---|
| Product Name | WAY200070 |
| Molecular Formula | C13H8BrNO3 |
| Molecular Weight | 306.11 g/mol |
| IUPAC Name | 4-(7-bromo-5-hydroxy-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,5-dien-1-one |
| Standard InChI | InChI=1S/C13H8BrNO3/c14-10-5-9(17)6-11-12(10)18-13(15-11)7-1-3-8(16)4-2-7/h1-6,15,17H |
| Standard InChIKey | IVFWABSHZFOMIG-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=O)C=CC1=C2NC3=C(O2)C(=CC(=C3)O)Br |
| SMILES | C1=CC(=O)C=CC1=C2NC3=C(O2)C(=CC(=C3)O)Br |
| Canonical SMILES | C1=CC(=O)C=CC1=C2NC3=C(O2)C(=CC(=C3)O)Br |
| Appearance | White to beige solid powder |
| Description | WAY200070 is a selective ERβ receptor agonist that displays 68-fold selectivity over ERα (EC50 values are 2 and 155 nM for ERβ and ERα respectively). WAY200070 displays antianxiolytic and antidepressive effects in vivo. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | WAY200070; WAY 200070; WAY-200070 |
| Reference | 1. Clipperton et al (2008) Differential effects of estrogen receptor alpha and beta specific agonists on social learning of food preferences in female mice. Neuropsychopharmacology 33 2362. PMID: 18004284. 2. Hughes et al (2008) WAY-200070, a selective agonist of estrogen receptor beta as a potential novel anxiolytic/antidepressant agent. Neuropharmacology 54 1136. PMID: 18423777. |
| PubChem Compound | 9861330 |
| Last Modified | Nov 14 2021 |
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